Cas no 1548590-10-8 ((4,4-Difluorocyclohexyl)hydrazine hydrochloride)

• Product Name: (4,4-Difluorocyclohexyl)hydrazine hydrochloride
• CAS No: 1548590-10-8
• MF: C₆H₁₃ClF₂N₂
• MW: 186.630627393723
• MDL: MFCD30802276
• CID: 4605382
• PubChem ID: 90026544
• Update Time: 2025-06-26

(4,4-Difluorocyclohexyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,4-difluorocyclohexyl)hydrazine hydrochloride
• (4,4-Difluorocyclohexyl)hydrazine HCl
• (4,4-difluorocyclohexyl)hydrazine;hydrochloride
• (4,4-difluoro-cyclohexyl)-hydrazine hydrochlorid
• 1548590-10-8
• BS-45389
• EN300-755473
• AB87694
• (4,4-difluorocyclohexyl)hydrazinehydrochloride
• CS-0162284
• DB-145900
• SCHEMBL15550997
• (4,4-Difluorocyclohexyl)hydrazine hydrochloride

• MDL： MFCD30802276
• Inchi： 1S/C6H12F2N2.ClH/c7-6(8)3-1-5(10-9)2-4-6;/h5,10H,1-4,9H2;1H
• InChI Key： XZQWRGCSYNTOLR-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CC1)NN)F

Computed Properties

• Exact Mass: 186.0735324g/mol
• Monoisotopic Mass: 186.0735324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (4,4-Difluorocyclohexyl)hydrazine hydrochloride

(4,4-Difluorocyclohexyl)hydrazine Hydrochloride: A Versatile Compound for Biomedical Applications

(4,4-Difluorocyclohexyl)hydrazine hydrochloride, with the chemical identifier CAS No. 1548590-10-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of hydrazine derivatives, which are widely utilized in drug discovery due to their ability to modulate biological pathways through various mechanisms. Recent studies have highlighted its potential in targeting inflammatory diseases and neurodegenerative disorders, positioning it as a promising candidate for further exploration in biomedical research.

As a hydrazine derivative, (4,4-Difluorocyclohexyl)hydrazine hydrochloride exhibits unique structural characteristics that contribute to its pharmacological activity. The introduction of fluorine atoms at the cyclohexyl ring introduces steric and electronic effects, which can influence the compound's reactivity and interactions with biological targets. This structural modification is particularly relevant in the context of modern drug design, where subtle changes in molecular architecture can significantly impact therapeutic outcomes. Researchers have reported that the presence of fluorine atoms enhances the compound's stability and bioavailability, making it a favorable candidate for development.

Recent advancements in medicinal chemistry have demonstrated the importance of hydrazine-based compounds in the treatment of chronic inflammatory conditions. A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of (4,4-Difluorocyc,hexyl)hydrazine hydrochloride and found that it effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key signaling pathway involved in inflammation. This finding underscores the compound's potential as an adjunct therapy for diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate cytokine production suggests broader applications in immunomodulatory therapies.

One of the most intriguing aspects of (4,4-Difluorocyclohexyl)hydrazine hydrochloride is its potential role in neurodegenerative disease research. A 2024 preclinical study published in Neuropharmacology explored its effects on Alzheimer's disease models. The study revealed that the compound significantly reduced amyloid-beta plaque formation and improved cognitive function in experimental animals. These results are particularly significant given the global prevalence of neurodegenerative disorders and the urgent need for novel therapeutic strategies. The compound's mechanism of action appears to involve the inhibition of beta-secretase, an enzyme critical in the pathogenesis of Alzheimer's disease.

In addition to its therapeutic potential, the chemical synthesis of (4,4-Difluorocyclohexyl)hydrazine hydrochloride has been optimized to enhance its scalability and cost-effectiveness. A 2023 article in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted techniques to achieve high yields and purity. This method not only reduces the environmental impact of the synthesis process but also aligns with the principles of green chemistry, which are increasingly important in pharmaceutical manufacturing. The ability to produce this compound efficiently is crucial for its transition from laboratory research to clinical applications.

From a pharmacokinetic perspective, (4,4-Difluorocyclohexyl)hydrazine hydrochloride demonstrates favorable properties that support its potential as a therapeutic agent. Its low molecular weight and hydrophilic nature contribute to rapid absorption and distribution in the body, while its stability in physiological conditions ensures consistent bioavailability. These characteristics are particularly advantageous for oral administration, which is a preferred route for many therapeutic agents. Researchers are currently exploring the use of this compound in combination therapies to enhance its efficacy and reduce the risk of resistance development.

Recent advances in computational chemistry have further enhanced the understanding of (4,4-Difluorocyclohexyl)hydrazine hydrochloride's molecular interactions. Machine learning models trained on large datasets of drug-target interactions have predicted that the compound may bind to multiple protein targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. These predictions are being validated through experimental studies, which are critical for confirming the compound's therapeutic potential and guiding the development of targeted therapies.

The compound's versatility is also evident in its potential applications in the field of regenerative medicine. Preliminary studies suggest that (4,4-Difluorocyclohexyl)hydrazine hydrochloride may promote the differentiation of stem cells into functional neurons, offering new possibilities for treating degenerative neurological conditions. This area of research is still in its early stages, but the compound's ability to modulate cellular signaling pathways makes it a compelling candidate for further investigation. The integration of stem cell therapy with pharmacological agents like this compound could revolutionize the treatment of complex diseases.

As the field of biomedical research continues to evolve, the role of compounds like (4,4-Difluorocyclohexyl)hydrazine hydrochloride is becoming increasingly important. Its unique chemical properties and therapeutic potential position it as a valuable tool in the development of novel treatments for a wide range of diseases. Ongoing research is focused on optimizing its formulation, understanding its mechanisms of action, and exploring its applications in clinical settings. The continued exploration of this compound is likely to yield significant advancements in the treatment of inflammatory, neurodegenerative, and other complex medical conditions.